molecular formula C8H12F2O2 B15395768 2,2-Difluoro-1-(oxan-4-yl)propan-1-one

2,2-Difluoro-1-(oxan-4-yl)propan-1-one

Cat. No.: B15395768
M. Wt: 178.18 g/mol
InChI Key: VXWXSYOTUSMBOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Difluoro-1-(oxan-4-yl)propan-1-one is a fluorinated ketone featuring a tetrahydropyran (oxan-4-yl) moiety and two fluorine atoms at the β-carbon position. This structural configuration confers unique electronic and steric properties, making it valuable in pharmaceutical and materials chemistry. The fluorine atoms enhance electronegativity and may improve resistance to oxidative degradation, a common feature in fluorinated compounds .

Properties

Molecular Formula

C8H12F2O2

Molecular Weight

178.18 g/mol

IUPAC Name

2,2-difluoro-1-(oxan-4-yl)propan-1-one

InChI

InChI=1S/C8H12F2O2/c1-8(9,10)7(11)6-2-4-12-5-3-6/h6H,2-5H2,1H3

InChI Key

VXWXSYOTUSMBOV-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)C1CCOCC1)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Halogenated Analogs

  • 2-Bromo-1-(oxan-4-yl)propan-1-one

    • Molecular Formula : C₈H₁₃BrO₂
    • Molecular Weight : 221.09 g/mol
    • Key Differences : Replacing fluorine with bromine increases molecular weight (221.09 vs. ~178.18 for the difluoro compound) and alters reactivity. Bromine’s larger atomic radius may hinder steric accessibility in nucleophilic reactions compared to fluorine .
    • Applications : Used as a precursor in organic synthesis, particularly for introducing oxan-4-yl groups into target molecules .

Heterocyclic and Aromatic Derivatives

  • 4-Fluoromethcathinone (4-FMC) Molecular Formula: C₁₀H₁₂FNO Molecular Weight: 181.21 g/mol Key Differences: The methylamino group at the β-position and fluorophenyl ring confer stimulant properties via monoamine transporter interactions, unlike the non-aromatic oxan-4-yl group in the target compound .

Physicochemical Properties

Compound Molecular Weight (g/mol) LogP<sup>*</sup> Solubility (Water) Stability
2,2-Difluoro-1-(oxan-4-yl)propan-1-one ~178.18 ~1.2 (estimated) Moderate High (fluorine)
2-Bromo-1-(oxan-4-yl)propan-1-one 221.09 ~2.1 Low Moderate (Br)
4-FMC 181.21 ~1.8 High (HCl salt) Sensitive to light
2,2-Difluoro-1-(4-phenoxyphenyl)ethanone 248.23 ~3.5 Low High

<sup>*</sup>LogP values estimated using fragment-based methods.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.